Cas no 921588-40-1 (4H-1-Benzopyran-8-carboxaldehyde, 6-fluoro-2-methyl-4-oxo-)
921588-40-1 structure
Product Name:4H-1-Benzopyran-8-carboxaldehyde, 6-fluoro-2-methyl-4-oxo-
CAS No:921588-40-1
MF:C11H7FO3
MW:206.169886827469
CID:744765
PubChem ID:57828650
Update Time:2025-04-19
4H-1-Benzopyran-8-carboxaldehyde, 6-fluoro-2-methyl-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-8-carboxaldehyde, 6-fluoro-2-methyl-4-oxo-
- 6-fluoro-2-methyl-4-oxochromene-8-carbaldehyde
- DTXSID80728038
- SCHEMBL1320544
- 921588-40-1
- 6-Fluoro-2-methyl-4-oxo-4H-1-benzopyran-8-carbaldehyde
- 6-fluoro-2-methyl-4-oxo-4H-chromene-8-carbaldehyde
- DWKLDEBUWXAFOB-UHFFFAOYSA-N
-
- Inchi: 1S/C11H7FO3/c1-6-2-10(14)9-4-8(12)3-7(5-13)11(9)15-6/h2-5H,1H3
- InChI Key: DWKLDEBUWXAFOB-UHFFFAOYSA-N
- SMILES: FC1C=C(C=O)C2=C(C=1)C(C=C(C)O2)=O
Computed Properties
- Exact Mass: 206.03792224g/mol
- Monoisotopic Mass: 206.03792224g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 43.4Ų
4H-1-Benzopyran-8-carboxaldehyde, 6-fluoro-2-methyl-4-oxo- Related Literature
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
921588-40-1 (4H-1-Benzopyran-8-carboxaldehyde, 6-fluoro-2-methyl-4-oxo-) Related Products
- 288401-03-6(4H-1-Benzopyran-4-one,6-fluoro-2-(4-hydroxyphenyl)-)
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- 75487-84-2(4H-1-Benzopyran-4-one,6-fluoro-2-methyl-)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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